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Compound of Interest

Compound Name: Colartin

Cat. No.: B1214248 Get Quote

Disclaimer: Initial searches for "Colartin" did not yield information on a known molecule, its

discovery, or its synthesis pathway. It is presumed that "Colartin" may be a novel compound, a

proprietary name not in the public domain, or a misspelling. This guide therefore uses

Colchicine, a well-documented therapeutic alkaloid, as a representative example to fulfill the

user's request for an in-depth technical guide with specific data presentation, experimental

protocols, and visualizations.

Executive Summary
Colchicine is a tricyclic alkaloid renowned for its potent anti-inflammatory properties, which has

led to its long-standing use in the treatment of gout and, more recently, other inflammatory

conditions such as Familial Mediterranean Fever (FMF) and pericarditis.[1][2] Originally

extracted from plants of the Colchicum and Gloriosa genera, the intricate biosynthesis of

colchicine has been the subject of extensive research.[3][4] This document provides a

comprehensive overview of the historical discovery of colchicine, its complex biosynthetic

pathway from primary metabolites, quantitative data on its extraction and engineered

production, detailed experimental protocols, and its mechanism of action at the cellular level.

Discovery and History
The therapeutic use of colchicine's plant source, the autumn crocus (Colchicum autumnale),

dates back to antiquity. Its application for treating rheumatism and swelling was documented in

the Ebers Papyrus, an ancient Egyptian medical text from around 1500 BC.[5][6] In the first
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century AD, the Greek physician Pedanius Dioscorides described the use of Colchicum for gout

in his work De Materia Medica.[6]

The isolation of the active compound was achieved much later. In 1820, French chemists

Pierre-Joseph Pelletier and Joseph-Bienaimé Caventou first isolated a substance from

Colchicum autumnale.[1][5] Subsequently, in 1833, the German pharmacist Philipp Lorenz

Geiger purified this active ingredient and named it "colchicine".[1][5] The complex chemical

structure of colchicine, featuring two seven-membered rings, was proposed by Michael Dewar

in 1945 and its full synthesis was accomplished by Albert Eschenmoser in 1959.[5] Despite its

long history, it was only in 2009 that the U.S. Food and Drug Administration (FDA) formally

approved colchicine for the treatment of gout and FMF.[2][6]

Biosynthesis Pathway
The biosynthesis of colchicine is a complex process that begins with the amino acids L-

phenylalanine and L-tyrosine. These precursors are converted through a series of enzymatic

steps into the characteristic tropolone ring structure of colchicine.[3] Recent research has

successfully elucidated and reconstituted a near-complete biosynthetic pathway in a

heterologous plant host, Nicotiana benthamiana.[3][7]

The pathway can be broadly divided into the formation of a phenethylisoquinoline scaffold,

subsequent modifications to form the key intermediate (S)-autumnaline, and a final series of

reactions including an oxidative ring expansion to create the tropolone ring.[3][7] The complete

engineered pathway involves a total of 20 enzymes sourced from Gloriosa superba and other

plants.[3]

Diagram of Colchicine Biosynthesis Pathway
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Caption: Simplified biosynthetic pathway of colchicine from amino acid precursors.

Quantitative Data
The yield of colchicine varies significantly depending on the source (natural extraction vs.

engineered biosynthesis) and the methods employed.

Table 1: Colchicine Yield from Natural Plant Sources
Plant Species Plant Part

Extraction
Method

Yield (% dry
weight)

Reference

Colchicum

autumnale
Bulbs

Ultrasound-

Assisted
0.238% [8]

Gloriosa superba Seeds
Supercritical

Fluid (CO₂)

0.70% (in raw

seeds)
[9]

Gloriosa superba Tubers
Solvent

Extraction
0.91% [10]

Colchicum

autumnale
Corms Not specified

0.183% (1.83

mg/g)
[11]

Table 2: Colchicine Yield from Engineered Biosynthesis
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Host Organism Precursor(s) Product
Yield (ng/g dry
weight)

Reference

Nicotiana

benthamiana

Primary

Metabolites

N-

formyldemecolci

ne

Not specified [7]

Nicotiana

benthamiana

Primary

Metabolites
(-)-Colchicine 268 ± 72 [3]

Experimental Protocols
Protocol for Ultrasound-Assisted Extraction (UAE) of
Colchicine from Colchicum autumnale Bulbs
This protocol is adapted from a study optimizing colchicine extraction.[8]

Preparation of Plant Material:Colchicum autumnale bulbs are dried and milled into a fine

powder.

Extraction Setup: A specified amount of the powdered plant material is placed in an

extraction vessel.

Solvent Addition: An appropriate solvent (e.g., ethanol-water mixture) is added to the vessel.

Ultrasonication: The extraction is performed using an ultrasonic bath under optimized

conditions:

Ultrasonication Power: 602.4 W

Extraction Time: 42 minutes

Temperature: 64 °C

Filtration and Concentration: The resulting mixture is filtered to separate the solid plant

material from the liquid extract. The extract is then concentrated, often under reduced

pressure, to remove the solvent.
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Purification and Analysis: The crude extract is further purified using techniques like column

chromatography. The final quantification of colchicine is performed using High-Performance

Liquid Chromatography with UV detection (HPLC-UV).

Protocol for Heterologous Expression and Production of
Colchicine in Nicotiana benthamiana
This protocol is based on the methodology used for the total biosynthesis of colchicine in a

model plant system.[3]

Gene Assembly: The 20 genes constituting the biosynthetic pathway are cloned into plant

expression vectors. These genes are sourced from Gloriosa superba and other plants.

Agrobacterium-mediated Transformation: The expression vectors are transformed into

Agrobacterium tumefaciens.

Plant Infiltration: Cultures of Agrobacterium carrying the different pathway genes are mixed

and co-infiltrated into the leaves of 4-5 week old N. benthamiana plants. This transiently

expresses the enzymatic machinery in the plant cells.

Incubation: The infiltrated plants are incubated for a period (e.g., 5-7 days) to allow for gene

expression and biosynthesis of the target compound.

Metabolite Extraction: Leaf tissue is harvested, lyophilized, and ground. Metabolites are

extracted using a suitable solvent, such as methanol.

Analysis: The extracts are analyzed using Liquid Chromatography-Mass Spectrometry (LC-

MS) to identify and quantify the production of colchicine and its precursors. Extracted ion

chromatograms (EICs) are used for precise quantification.

Mechanism of Action and Signaling Pathway
The primary mechanism of action of colchicine is its interaction with the cytoskeleton.[12] It

exerts its anti-inflammatory effects by binding to tubulin, the protein subunit of microtubules.[12]

[13]
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Tubulin Binding: Colchicine binds to soluble tubulin dimers, forming a tubulin-colchicine

complex.[12]

Inhibition of Microtubule Polymerization: This complex then incorporates into the ends of

microtubules, preventing further polymerization and promoting their depolymerization.[12]

[14]

Disruption of Cellular Processes: The disruption of the microtubule network impairs several

crucial functions in inflammatory cells, particularly neutrophils. These include:

Inhibition of Migration: Neutrophil chemotaxis and migration to sites of inflammation are

blocked.[15][16]

Inhibition of Inflammasome Activation: Colchicine interferes with the assembly of the

NLRP3 inflammasome complex, which in turn prevents the activation of interleukin-1β (IL-

1β), a key pro-inflammatory cytokine.[12][14][15]

Reduced Adhesion and Degranulation: The expression of adhesion molecules (selectins)

on neutrophils and endothelial cells is altered, reducing their ability to adhere to blood

vessel walls.[12][15] Degranulation and the release of inflammatory mediators are also

inhibited.

Diagram of Colchicine's Cellular Mechanism of Action
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Caption: Colchicine's mechanism of action via tubulin binding and microtubule disruption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1214248#colartin-discovery-and-synthesis-pathway]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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